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Compound of Interest

Compound Name: sodium borohydride

Cat. No.: B8817699

Essential protocols for the safe handling, storage, and disposal of sodium borohydride,
ensuring the well-being of laboratory personnel and the integrity of your research.

Sodium borohydride (NaBHa4) is a powerful reducing agent widely used in chemical synthesis.
However, its reactivity presents significant hazards, including being water-reactive, corrosive,
and toxic.[1][2] Adherence to strict safety protocols is paramount to mitigate risks of fire,
explosion, and chemical burns. This guide provides essential, immediate safety and logistical
information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach to safety, combining appropriate PPE with robust engineering
controls, is critical when working with sodium borohydride.

Table 1: Personal Protective Equipment (PPE) for Sodium Borohydride Handling
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Category

Minimum Requirement

Rationale

Eye Protection

Safety goggles and a face
shield.

Protects against dust particles
and chemical splashes that
can cause severe eye burns

and irreversible injury.[1][2]

Hand Protection

Nitrile or neoprene gloves.

Provides a barrier against skin
contact, which can cause
burns and toxicity.[1] Gloves
must be inspected before each

use.

Body Protection

Fire/flame resistant lab coat
(100% cotton-based), full-
length pants, and close-toed

shoes.

Protects skin from accidental

spills and splashes.[1][2]

Respiratory Protection

A full-face respirator with multi-
purpose combination (US)
respirator cartridges may be
necessary where dusts are
generated and engineering

controls are insufficient.[2]

Sodium borohydride dust is
harmful if inhaled, causing
severe irritation to the mucous
membranes and upper

respiratory tract.[1][2]

Engineering Controls:

e Fume Hood/Glove Box: All manipulations of sodium borohydride should be conducted in a

certified chemical fume hood or a glove box under an inert atmosphere to minimize

inhalation exposure and prevent contact with moisture.[1][2]

o Emergency Equipment: An approved and certified emergency eyewash station and safety

shower must be readily accessible in the immediate work area.[2]

Standard Operating Protocol for Sodium

Borohydride
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This protocol outlines the essential steps for the safe handling of sodium borohydride from

preparation to disposal.

. Preparation and Handling:

Pre-use Inspection: Before starting any work, ensure all necessary PPE is available and in
good condition. Inspect gloves for any signs of degradation.

Inert Atmosphere: Whenever possible, handle solid sodium borohydride in a glove box with
an inert atmosphere.[1][2] If a glove box is unavailable, work in a fume hood with the sash at
the lowest practical height.

Avoiding Contamination: Keep sodium borohydride away from water, acids, oxidizing
agents, and other incompatible materials to prevent violent reactions that can release
flammable hydrogen gas.[1][3]

Dispensing: Use spark-proof spatulas and tools for transferring the powder. Minimize the
creation of dust.[3]

. Storage:

Container: Store sodium borohydride in a tightly sealed, clearly labeled container.[1][2] Do
not store in glass containers due to the potential for pressure buildup.[3]

Location: Keep the container in a cool, dry, and well-ventilated area, segregated from
incompatible materials.[2][3] The storage location should have a "Water Reactive" hazard
label.[1]

. Disposal of Unused Material and Quenching:

Neutralization: Unused or waste sodium borohydride must be neutralized before disposal.
This should be done in a fume hood.

Procedure: Slowly and carefully add the sodium borohydride to a flask containing
isopropanol or water, with stirring.[1] The reaction is exothermic, so the flask should be
placed in a cooling bath (e.g., an ice bath).[1]
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» Waste Collection: After the reaction has ceased and the material is fully dissolved and
neutralized, the resulting solution should be disposed of in a properly labeled hazardous
waste container.[1][3]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving sodium
borohydride.

Table 2: Emergency Response Plan
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Emergency

Procedure

Spill

Small Spill (<1 L): Evacuate the immediate area.
Wearing appropriate PPE, cover the spill with
dry lime, sand, or soda ash.[4] Do not use water.
[4] Collect the material in a sealed container for
hazardous waste disposal.[4] Large Spill (>1 L):
Evacuate the area and call for emergency

assistance.[1]

Fire

DO NOT USE WATER.[4] Use a Class D fire
extinguisher (dry powder, such as powdered
limestone, dry graphite, or soda ash).[4] Fire

may produce poisonous gases.[4]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15-30 minutes at an
emergency eyewash station, holding the eyelids

open.[1][2] Seek immediate medical attention.[1]

[2]

Skin Contact

Immediately remove contaminated clothing and
wipe away any excess solid.[3] Wash the
affected area thoroughly with soap and water for
at least 15 minutes under a safety shower.[1][3]

Seek immediate medical attention.[1]

Move the affected person to fresh air.[1][2] If

breathing is difficult or has stopped, provide

Inhalation artificial respiration (do not use mouth-to-mouth
resuscitation) and seek immediate medical
attention.[2]

DO NOT induce vomiting.[1][2] If the person is

Ingestion conscious, rinse their mouth with water and

have them drink one or two glasses of water.[1]

[3] Seek immediate medical attention.[1]

Workflow for Safe Handling of Sodium Borohydride

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/2063.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2063.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2063.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2063.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2063.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2063.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Sodium%20Borohydride%20SOP.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Sodium%20Borohydride%20SOP.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Sodium%20Borohydride%20SOP.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://www.benchchem.com/product/b8817699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

~
~
~
~

Prepare Work Area (Fume Hood/Glove Box)

J

Assemble Equipment

7/
7
s

-

7
/éroceed to Handling

Handwng

Weigh/Dispense NaBH4

Perform Reaction \

T
| \
I

Proceed to Cleanup \
! \

Cleanup & Diiﬁ)sal
Quench Unused Reagent Spill

Use Class D Extinguisher [Follow Spill Protocol dminister First Aid

Dispose of Hazardous Waste @ Contain & Dispose Seek Medical Attention

Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of sodium borohydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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